Cas no 2763887-95-0 ((2S)-4-(3-methyl-3H-diazirin-3-yl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}butanoic acid)

• Product Name: (2S)-4-(3-methyl-3H-diazirin-3-yl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}butanoic acid
• CAS No: 2763887-95-0
• MF: C₁₀H₁₅N₃O₄
• MW: 241.243802309036
• CID: 5561571
• PubChem ID: 165999569
• Update Time: 2025-09-24

(2S)-4-(3-methyl-3H-diazirin-3-yl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2763887-95-0
• (2S)-4-(3-methyl-3H-diazirin-3-yl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}butanoic acid
• EN300-37344282

• Inchi： 1S/C10H15N3O4/c1-3-6-17-9(16)11-7(8(14)15)4-5-10(2)12-13-10/h3,7H,1,4-6H2,2H3,(H,11,16)(H,14,15)/t7-/m0/s1
• InChI Key： XWJWSHWBFIPLAV-ZETCQYMHSA-N
• SMILES： OC([C@H](CCC1(C)N=N1)NC(=O)OCC=C)=O

Computed Properties

• Exact Mass: 241.10625597g/mol
• Monoisotopic Mass: 241.10625597g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 100Ų